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Compound of Interest

Compound Name: NR160

Cat. No.: B15588240

Get Quote

Providing essential, immediate safety and logistical information for the proper disposal of

NR160 is critical for maintaining a safe and compliant laboratory environment. This guide offers

procedural, step-by-step guidance to address specific operational questions regarding the

handling and disposal of this substance.

Due to the generic nature of the identifier "NR160," which may refer to various chemical

products, it is imperative to first correctly identify the specific formulation in use within your

laboratory. Products such as "Thinner 160," "NANOCOLOR COD 160," "COBALT ATOMIC

ABSORPTION STANDARD (AA160)," and "MB160 - RNase Cleaner" all share a similar

designation but possess vastly different chemical properties and associated hazards.

Therefore, before proceeding with any disposal protocol, you must consult the Safety Data

Sheet (SDS) specific to the "NR160" product in your inventory. The SDS will provide detailed

information on the chemical composition, hazards, necessary personal protective equipment

(PPE), and, most importantly, the appropriate disposal procedures.

General Disposal Principles
Once the specific nature of your "NR160" is identified, the following general principles for

laboratory chemical waste disposal should be applied in conjunction with the specific
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instructions outlined in the SDS.

1. Waste Characterization and Segregation:

Identify Hazardous Components: Determine if the waste is considered hazardous. The SDS

for products like "Thinner 160" or those containing nitric acid and cobalt carbonate indicate

hazardous properties such as flammability, corrosivity, and toxicity.[1][2][3]

Segregate Waste Streams: Do not mix incompatible waste streams. For instance, flammable

solvents should be collected separately from corrosive acids. If your NR160 is a multi-

hazardous waste (e.g., containing both chemical and radioactive components), specific

institutional procedures must be followed.[4][5]

2. Personal Protective Equipment (PPE):

Minimum PPE: Always wear appropriate PPE when handling chemical waste. This typically

includes safety glasses or goggles, a lab coat, and chemical-resistant gloves.[3][6]

Enhanced PPE: Depending on the hazards identified in the SDS, additional PPE such as a

face shield, vapor respirator, or specialized gloves may be required.

3. Waste Collection and Labeling:

Use Appropriate Containers: Collect waste in containers that are compatible with the

chemical properties of the waste. Ensure containers are in good condition and have secure,

leak-proof lids.

Proper Labeling: Clearly label all waste containers with the words "Hazardous Waste," the

full chemical name(s) of the contents, and the associated hazards (e.g., "Flammable,"

"Corrosive").

Step-by-Step Disposal Workflow
The following diagram illustrates a general workflow for the proper disposal of a laboratory

chemical like NR160.
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Caption: General workflow for the proper disposal of laboratory chemicals.
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Environmental and Safety Considerations
Improper disposal of chemical waste can have severe consequences for both human health

and the environment.[7][8] Many laboratory chemicals, if disposed of down the drain, can

contaminate waterways, harm aquatic life, and interfere with wastewater treatment processes.

[8] Furthermore, mixing incompatible chemicals can lead to dangerous reactions, including the

generation of toxic gases, fires, or explosions.

It is crucial to adhere to all local, state, and federal regulations regarding hazardous waste

disposal.[9] Your institution's Environmental Health and Safety (EHS) office is the primary

resource for guidance on specific disposal procedures and for arranging the collection of

hazardous waste.

In summary, the cornerstone of safe and proper disposal of any chemical, including "NR160," is

the accurate identification of the substance through its Safety Data Sheet. This document will

provide the necessary information to follow a disposal plan that ensures the safety of laboratory

personnel and the protection of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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